Nonyl acetate
Nonyl acetate
Nonyl acetate is one of the key volatile flavor compounds of citrus fruits, mainly orange and lemon.
Nonyl acetate is a colorless liquid with a pungent odor of mushrooms. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999)
Nonyl acetate is the acetate ester of nonan-1-ol. It has a role as a metabolite. It derives from a nonan-1-ol.
, also known as N-nonyl ethanoate or nonyl acetic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from nonan-1-ol. is a sweet, bitter, and clean tasting compound that can be found in a number of food items such as pomes, muskmelon, lemon, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products.
Nonyl acetate is a colorless liquid with a pungent odor of mushrooms. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999)
Nonyl acetate is the acetate ester of nonan-1-ol. It has a role as a metabolite. It derives from a nonan-1-ol.
, also known as N-nonyl ethanoate or nonyl acetic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from nonan-1-ol. is a sweet, bitter, and clean tasting compound that can be found in a number of food items such as pomes, muskmelon, lemon, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
143-13-5
VCID:
VC21013048
InChI:
InChI=1S/C11H22O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h3-10H2,1-2H3
SMILES:
CCCCCCCCCOC(=O)C
Molecular Formula:
C11H22O2
Molecular Weight:
186.29 g/mol
Nonyl acetate
CAS No.: 143-13-5
Cat. No.: VC21013048
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nonyl acetate is one of the key volatile flavor compounds of citrus fruits, mainly orange and lemon. Nonyl acetate is a colorless liquid with a pungent odor of mushrooms. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999) Nonyl acetate is the acetate ester of nonan-1-ol. It has a role as a metabolite. It derives from a nonan-1-ol. , also known as N-nonyl ethanoate or nonyl acetic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from nonan-1-ol. is a sweet, bitter, and clean tasting compound that can be found in a number of food items such as pomes, muskmelon, lemon, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 143-13-5 |
| Molecular Formula | C11H22O2 |
| Molecular Weight | 186.29 g/mol |
| IUPAC Name | nonyl acetate |
| Standard InChI | InChI=1S/C11H22O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h3-10H2,1-2H3 |
| Standard InChI Key | GJQIMXVRFNLMTB-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCOC(=O)C |
| Canonical SMILES | CCCCCCCCCOC(=O)C |
| Boiling Point | 406.4 to 413.6 °F at 760 mm Hg (USCG, 1999) 210.0 °C |
| Melting Point | -26.0 °C -26 °C -26°C |
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